
1,1,1-Tris(hydroxymethyl)ethane melting point
and solubility data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1,1-Tris(hydroxymethyl)ethane

Cat. No.: B165348 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1,1,1-
Tris(hydroxymethyl)ethane

This guide provides a comprehensive overview of the melting point and solubility data for 1,1,1-
Tris(hydroxymethyl)ethane (CAS No. 77-85-0), a trifunctional polyol. The information is

tailored for researchers, scientists, and professionals in drug development, presenting key data

in a structured format, detailing experimental methodologies, and illustrating procedural

workflows.

Physicochemical Data of 1,1,1-
Tris(hydroxymethyl)ethane
The following tables summarize the melting point and solubility of 1,1,1-
Tris(hydroxymethyl)ethane, compiled from various sources.

Melting Point
The melting point of a substance is a critical indicator of its purity. For 1,1,1-
Tris(hydroxymethyl)ethane, a white crystalline solid, the reported melting point varies slightly

across different sources, which is typical for experimental data.
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Melting Point (°C) Reference

190 [1]

193-195 [2][3]

200-203 [4]

204 [5][6]

Note: The range in reported values can be attributed to differences in experimental conditions

and sample purity.

Solubility
The solubility of 1,1,1-Tris(hydroxymethyl)ethane has been determined in various solvents,

highlighting its polar nature.

Solvent Solubility Temperature (°C) Reference

Water > 300 g/L 20 [5]

Water 140 g / 100 g 25 [2][6]

Methanol 75.2 g / 100 g 25 [2]

Ethanol 27.9 g / 100 g 25 [2]

Acetic Acid Very Soluble Not Specified [6]

Diethyl Ether Insoluble Not Specified [6][7]

Benzene Insoluble Not Specified [6][7]

Experimental Protocols
Accurate determination of melting point and solubility requires standardized experimental

procedures. The following sections detail common methodologies.

Melting Point Determination: Capillary Method
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The capillary method is a widely used technique for determining the melting point of a solid.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry, crystalline 1,1,1-
Tris(hydroxymethyl)ethane is finely ground using a mortar and pestle.[9]

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample until

a small amount of solid (2-3 mm in height) is packed into the sealed end.[9][10]

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.[10]

Heating and Observation:

A rapid initial heating is performed to determine an approximate melting range.

The apparatus is allowed to cool, and a fresh sample is used for a more precise

measurement.

The sample is then heated slowly, at a rate of approximately 1-2°C per minute, as the

temperature approaches the expected melting point.[9]

Data Recording: The temperature at which the first liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. A narrow melting range (0.5-1.0°C) is

indicative of a pure compound.
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Solubility Determination
The following protocol describes a general method for determining the solubility of a solid in a

liquid solvent.

Apparatus:

Test tubes or vials with stoppers

Analytical balance

Volumetric flasks and pipettes

Shaker or magnetic stirrer

Constant temperature bath

Filtration apparatus (e.g., syringe filter)

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC)

Procedure:

Preparation of Saturated Solution: An excess amount of 1,1,1-Tris(hydroxymethyl)ethane
is added to a known volume of the solvent in a sealed container.

Equilibration: The mixture is agitated (e.g., shaken or stirred) in a constant temperature bath

for a sufficient period to ensure that equilibrium is reached.[11] The time required for

equilibration should be determined experimentally by analyzing samples at different time

points until the concentration remains constant.

Phase Separation: Once equilibrium is achieved, the agitation is stopped, and the

undissolved solid is allowed to settle. A sample of the supernatant liquid is carefully

withdrawn, typically using a syringe fitted with a filter to prevent any solid particles from being

included.[12]
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Analysis: The concentration of 1,1,1-Tris(hydroxymethyl)ethane in the filtered saturated

solution is determined using a suitable and validated analytical method.

Calculation: The solubility is then expressed as the mass of solute per volume or mass of the

solvent (e.g., g/L or g/100g ).

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the

physicochemical properties of a compound like 1,1,1-Tris(hydroxymethyl)ethane.
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Caption: Workflow for determining melting point and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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